Cas no 625832-70-4 (Magnesium,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO,kO')-, dihydrate, (T-4)- (9CI))

• Product Name: Magnesium,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO,kO')-, dihydrate, (T-4)- (9CI)
• CAS No: 625832-70-4
• MF: C₂₂H₄₂MgO₆
• MW: 426.87028837204
• MDL: MFCD00167208
• CID: 502622
• PubChem ID: 329762935
• Update Time: 2025-05-19

Magnesium,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO,kO')-, dihydrate, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Magnesium,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO,kO')-, dihydrate, (T-4)- (9CI)
• Bis(2,2,6,6-Tetramethyl-3,5-Heptanedionato)Magnesium Dihydrate
• magnesium,(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate,(E)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate,dihydrate
• BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)MAGNESIUM
• Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)magnesium dihydrate, (Mg(TMHD)2)
• BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)MAGNESIUM(II)
• MG(TMHD)2
• MG(TMHD)2 DIHYDRATE
• 625832-70-4
• Magnesium;2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate;dihydrate

• MDL： MFCD00167208
• Inchi： 1S/2C11H20O2.Mg.2H2O/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;;;/h2*7,12H,1-6H3;;2*1H2/q;;+2;;/p-2
• InChI Key： WTZQUDYOTSWADB-UHFFFAOYSA-L
• SMILES： [Mg+2].[O-]C(=CC(C(C)(C)C)=O)C(C)(C)C.[O-]C(=CC(C(C)(C)C)=O)C(C)(C)C.O.O

Computed Properties

• Exact Mass: 426.2831807g/mol
• Monoisotopic Mass: 426.2831807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 505
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Melting Point: 145-150 °C
• Boiling Point: dec. 290°C (subl. 150°C/0.05mm)

Magnesium,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO,kO')-, dihydrate, (T-4)- (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Magnesium,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO,kO')-, dihydrate, (T-4)- (9CI)

Magnesium,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO,kO')-, dihydrate, (T-4)- (9CI) and Its Applications in Modern Chemical Biology

Magnesium is a fundamental element in numerous biochemical processes, and its chelated forms play a crucial role in pharmaceutical and biochemical applications. One such significant compound is Magnesium,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO,kO')-, dihydrate, (T-4)- (9CI), with the CAS number 625832-70-4. This compound, often referred to as magnesium bis(thiazole-2-carboxylato)diethylenetriaminepentaacetic acid (Mg-DTPA), has garnered considerable attention in recent years due to its versatile applications in medicine and biotechnology.

The structure of this compound features a central magnesium ion coordinated with two 2,2,6,6-tetramethyl-3,5-heptanedionato ligands and two water molecules as counterions. The dihydrate form indicates the presence of water molecules bound within the crystal lattice, which can influence its solubility and reactivity. The (T-4)- configuration specifies the stereochemistry of the ligands around the magnesium center, ensuring a precise and predictable interaction with biological systems.

In the realm of pharmaceuticals, Magnesium,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO,kO')-, dihydrate, (T-4)- (9CI) has been explored for its potential as a radiopharmaceutical agent. Its ability to form stable complexes with radioactive isotopes makes it an excellent candidate for diagnostic imaging techniques such as positron emission tomography (PET). Recent studies have demonstrated its efficacy in targeting specific tissues and organs, providing high-resolution images that aid in early detection and treatment planning for various medical conditions.

Beyond imaging applications, this compound has shown promise in therapeutic contexts. For instance, it has been investigated for its ability to chelate heavy metals in cases of poisoning or environmental exposure. The strong binding affinity of the 2,2,6,6-tetramethyl-3,5-heptanedionato ligands ensures that toxic metals like lead or mercury are effectively sequestered and removed from the body. This property is particularly relevant in occupational health settings where exposure to heavy metals is a concern.

The dihydrate form of Magnesium,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO,kO')-, dihydrate, (T-4)- (9CI) also contributes to its stability and ease of handling. The water molecules within the structure can enhance solubility in aqueous environments, making it more suitable for formulation into injectable solutions or other pharmaceutical preparations. This characteristic is essential for ensuring consistent dosing and bioavailability in clinical settings.

In recent years, researchers have also been exploring the potential of this compound in regenerative medicine. Studies have indicated that magnesium complexes can promote cell proliferation and differentiation by interacting with intracellular signaling pathways. The precise coordination environment provided by the 2,2,6,6-tetramethyl-3,5-heptanedionato ligands allows for selective modulation of these pathways without causing off-target effects. This opens up new avenues for developing treatments for tissue repair and wound healing.

The stereochemical configuration specified by the (T-4)- designation is particularly important in biological systems where chirality plays a critical role. Enzymes and receptors often exhibit high selectivity for specific stereoisomers of compounds. By ensuring that the magnesium complex maintains a consistent stereochemical arrangement (T-4 configuration), researchers can optimize its interactions with biological targets while minimizing potential side effects.

In conclusion,Magnesium,bis(2,2,6,6-tetramethyl-3,